Exametazime

• CAS: 105613-48-7
• Synonyms: 3,3'-((2,2,-dimethyl-1,3-propanediyl)diimino)bis-2-butanone dioxime, (R*,R*-(E,E))-; exametazime
• Molecular Formula: C13H28N4O2
• Molecular Weight: 272.39 g/mol
• SMILES: CC(C(=NO)C)NCC(C)(C)CNC(C)C(=NO)C
• InChI: InChI=1S/C13H28N4O2/c1-9(11(3)16-18)14-7-13(5,6)8-15-10(2)12(4)17-19/h9-10,14-15,18-19H,7-8H2,1-6H3/b16-11+,17-12+/t9-,10-/m1/s1
• InChIKey: BPNZYADGDZPRTK-UDUYQYQQSA-N

For nuclear medicine departments needing a single kit for both neuroimaging and infection scintigraphy. Exametazime eliminates the need for separate 99mTc-ECD (brain) and 111In-oxine (leukocyte) inventories, simplifying radiopharmacy QC and vendor management. • Dual-indication kit consolidates procurement SKUs for cerebral perfusion SPECT and autologous leukocyte labeling workflows. • Near-linear brain uptake-perfusion relationship up to ~200 mL/100 g/min avoids high-flow saturation artifacts critical for ictal seizure imaging. • Tin-enhanced multidose protocol enables up to 20 patient doses from a single vial, achieving per-dose costs competitive with inherently stable 99mTc-ECD.

Exametazime Overview: Brain SPECT & Leukocyte Labeling

Exametazime (hexamethylpropylene amine oxime, HMPAO) is a propylene amine oxime ligand that forms a neutral, lipophilic complex with technetium-99m, sold under the trade name Ceretec. When reconstituted with ⁹⁹ᵐTc-pertechnetate in the presence of stannous reductant, the resulting ⁹⁹ᵐTc-exametazime complex crosses the blood-brain barrier and distributes in brain tissue proportionally to regional cerebral perfusion [1]. It is the only ⁹⁹ᵐTc-labeled brain perfusion agent that also carries regulatory approval for in vitro radiolabeling of autologous leukocytes for infection and inflammation imaging [2]. The ligand exists in two diastereomeric forms—d,l (the active form) and meso—and the meso-isomer must be rigorously excluded from clinical preparations because it is not retained in brain tissue [3].

• [1] Ceretec (Kit for the Preparation of Technetium Tc 99m Exametazime Injection) Prescribing Information, Medi-Physics Inc. dba GE Healthcare, Revised January 2024. View Source
• [2] Ceretec: Package Insert / Prescribing Information, Drugs.com, Updated January 30, 2024. View Source
• [3] Vanderghinste D, Van Eeckhoudt M, Terwinghe C, Mortelmans L, Bormans GM, Verbruggen AM, Vanbilloen HP. An efficient HPLC method for the analysis of isomeric purity of technetium-99m-exametazime and identity confirmation using LC-MS. J Pharm Biomed Anal. 2003;32(4-5):679-685. View Source

Exametazime Substitution Limitations

Although ⁹⁹ᵐTc-ECD (bicisate, Neurolite) is often described as functionally equivalent [1], the two tracers exhibit fundamentally different pharmacokinetic profiles, brain regional distribution patterns, and stability characteristics that preclude straightforward interchangeability. ⁹⁹ᵐTc-HMPAO maintains a near-linear correlation between brain uptake and cerebral perfusion up to approximately 200 mL/100 g/min, whereas ⁹⁹ᵐTc-ECD uptake saturates at high flow rates—a critical distinction for ictal seizure imaging [2]. Furthermore, exametazime is uniquely positioned as the only ⁹⁹ᵐTc-based agent dually indicated for both cerebral perfusion SPECT and leukocyte labeling for infection imaging; ⁹⁹ᵐTc-ECD has no leukocyte labeling indication [3]. Compared with ¹¹¹In-oxine for leukocyte labeling, exametazime offers superior ⁹⁹ᵐTc gamma camera imaging characteristics, lower radiation dosimetry to patients, and on-demand availability without the supply-chain constraints of cyclotron-produced ¹¹¹In [4].

• [1] Cerebral Hypoperfusion in Hereditary Coproporphyria (HCP): A Single Photon Emission Computed Tomography (SPECT) Study. Bentham Direct, 2016. View Source
• [2] Delbeke D, Cunha C. Neurologic Imaging. Radiology Key, 2016. Section on ⁹⁹ᵐTc-HMPAO and ⁹⁹ᵐTc-ECD brain uptake characteristics. View Source
• [3] Ceretec (Kit for the Preparation of Technetium Tc 99m Exametazime Injection) Prescribing Information, Medi-Physics Inc. dba GE Healthcare, Revised January 2024. Indications and Usage sections 1.1 and 1.2. View Source
• [4] The Korean Society of Nuclear Medicine. Inflammation scan using ⁹⁹ᵐTc-HMPAO: advantages in efficiency, viability, and biodistribution of labelled leukocytes. View Source

Exametazime Comparative Evidence

Brain Uptake Linearity at High Flow Rates

A procurement-critical differentiation is that ⁹⁹ᵐTc-HMPAO brain uptake correlates linearly with cerebral perfusion measured by labeled microspheres up to approximately 200 mL/100 g/min. In contrast, ⁹⁹ᵐTc-ECD uptake does not increase linearly with perfusion at high flow rates [1]. This saturation behavior of ECD is a recognized limitation specifically cited for ictal imaging of epileptic patients, where hyperperfusion during seizure activity must be accurately captured. Although a 2021 clinical study of 196 patients found no statistically significant difference in lateralization rates between stabilized HMPAO (65.5%) and ECD (72.1%, P = 0.36), the tracer choice remains consequential because HMPAO's maintained linearity at supraphysiological flow provides theoretical advantage for detecting the seizure onset zone when hyperperfusion is extreme [2].

Evidence Dimension	Linearity of brain uptake versus cerebral perfusion
Target Compound Data	Near-linear correlation up to ~200 mL/100 g/min (⁹⁹ᵐTc-HMPAO)
Comparator Or Baseline	⁹⁹ᵐTc-ECD: uptake does not increase linearly at high flow rates; uptake plateau at elevated perfusion
Quantified Difference	HMPAO maintains linear correlation at flow rates where ECD saturates; quantitative threshold: ~200 mL/100 g/min for HMPAO linearity
Conditions	Rodent microsphere validation and human SPECT studies; radiology textbook synthesis [1]

Why This Matters

For nuclear medicine departments performing presurgical epilepsy evaluation, the choice of tracer directly affects the ability to detect and quantitate ictal hyperperfusion; procurement should favor the tracer with the more linear flow–uptake relationship for this indication.

• [1] Delbeke D, Cunha C. Neurologic Imaging. Radiology Key, 2016. Section: 'A limitation of ⁹⁹ᵐTc-ECD is that the uptake does not increase linearly with perfusion at high flow rates—a limitation for indications such as ictal imaging of epileptic patients.' View Source
• [2] Jaber M, et al. No Evidence to Favor ⁹⁹ᵐTc-HMPAO or ⁹⁹ᵐTc-ECD for Ictal Brain Perfusion SPECT for Identification of the Seizure Onset Zone. Clin Nucl Med. 2021;46(11):890-895. View Source

Stabilizer-Enhanced Multidose Stability

Unstabilized ⁹⁹ᵐTc-exametazime converts from the lipophilic (brain-permeable) to a less lipophilic secondary complex at approximately 12% per hour and is usable for only 30 minutes post-reconstitution [1]. The addition of methylene blue significantly enhances stability: lipophilic complex is 86.9 ± 4.2% with methylene blue versus 49.8 ± 8.9% without stabilizer at 3 hours post-reconstitution [2]. Cobalt chloride stabilization extends shelf life to at least 5 hours [3]. Using a tin-enhancement method, up to 20 patient doses can be obtained from a single vial over time, significantly reducing cost per patient [4]. In comparison, ⁹⁹ᵐTc-ECD (Neurolite) is inherently stable for 6 hours post-reconstitution without requiring a stabilizer [5].

Evidence Dimension	Lipophilic radiochemical purity at 3 hours post-reconstitution
Target Compound Data	86.9 ± 4.2% (with methylene blue stabilizer); cobalt chloride: ≥80% at 5 h; unstabilized: 49.8 ± 8.9% at 3 h
Comparator Or Baseline	⁹⁹ᵐTc-ECD (Neurolite): stable for 6 hours without stabilizer; unstabilized ⁹⁹ᵐTc-HMPAO: only 30 min usable life
Quantified Difference	Stabilized HMPAO: ~37 percentage-point increase in purity at 3 h vs. unstabilized; usable life extended from 0.5 h to 5–7 h
Conditions	Thin-layer chromatography and HPLC; methylene blue 1% in phosphate buffer; cobalt chloride hexahydrate 200 μg in 2 mL water; n = 40 (gentisic acid method), n = 20–24

Why This Matters

Procurement decisions must account for total cost per patient dose: the multidose stabilization strategy can reduce per-study costs by up to 20-fold compared to single-use unstabilized kits, offsetting the higher unit cost of Ceretec relative to Neurolite.

• [1] Exametazime HMPAO – AnazaoHealth Corporation. RxDrugLabels.com, 2012. Section: 'It converts to the less lipophilic complex 12% per hour. The preparation is good for 30 minutes without the use of a stabilizer.' View Source
• [2] Methylene blue-enhanced stability of (⁹⁹ᵐTc)HMPAO and simplified quality control — a comparative investigation. Appl Radiat Isot. 2000;53(4-5):665-669. View Source
• [3] Weisner PS, Bower GR, Dollimore LA, Forster AM, Higley B, Storey AE. A method for stabilising technetium-99m exametazime prepared from a commercial kit. Eur J Nucl Med. 1993;20(8):661-666. View Source
• [4] Stabilization and multidose use of exametazime for cerebral perfusion studies. Semantic Scholar, 1994. 'The tin enhancement method is suitable for routine use ... up to 20 patient doses could be obtained from one vial.' View Source
• [5] Delbeke D, Cunha C. Neurologic Imaging. Radiology Key, 2016. '⁹⁹ᵐTc-ECD is stable for 6 hours after preparation, an advantage over ⁹⁹ᵐTc-HMPAO.' View Source

Dual Indication: Brain Perfusion and Leukocyte Labeling

Exametazime is the sole ⁹⁹ᵐTc-labeled brain perfusion radiopharmaceutical that also holds regulatory approval for in vitro radiolabeling of autologous leukocytes for infection and inflammation imaging. Ceretec is indicated for (1) cerebral scintigraphy as an adjunct in the detection of altered regional cerebral perfusion in stroke, and (2) leukocyte labeled scintigraphy as an adjunct in the localization of intra-abdominal infection and inflammatory bowel disease [1]. ⁹⁹ᵐTc-ECD (Neurolite) has no leukocyte labeling indication. In clinical leukocyte labeling, ⁹⁹ᵐTc-HMPAO achieves a radiochemical purity of 90 ± 2.04% (n = 30) and labeling yield of 51 ± 2.18% [2]. Alternative synthesis routes report WBC labeling yields of 68.3 ± 6.6% with meso-free d,l-HMPAO [3]. The leukocyte labeling efficiency of ⁹⁹ᵐTc-HMPAO (32.0 ± 17.0% in equine granulocytes) is lower than ¹¹¹In-oxine (62.2 ± 15.3%, P < 0.001) [4], but ⁹⁹ᵐTc offers superior imaging characteristics, lower radiation dose, and on-demand generator availability compared with cyclotron-dependent ¹¹¹In [5].

Evidence Dimension	Regulatory indication scope (brain perfusion + leukocyte labeling vs. brain perfusion only)
Target Compound Data	Dual indication: cerebral perfusion SPECT + leukocyte labeled scintigraphy (FDA-approved, adult and pediatric age 2–17)
Comparator Or Baseline	⁹⁹ᵐTc-ECD (Neurolite): brain perfusion only; ¹¹¹In-oxine: leukocyte labeling only (no brain perfusion indication)
Quantified Difference	Two distinct clinical workflows from a single kit procurement; WBC labeling yield 51–68% depending on formulation and method
Conditions	FDA-approved labeling per Ceretec Package Insert; clinical labeling studies in nuclear medicine departments

Why This Matters

Procurement of exametazime enables a single radiopharmacy kit to serve two distinct clinical service lines (neurology and infectious disease), reducing inventory complexity and potentially leveraging volume-based pricing across indications.

• [1] Ceretec: Package Insert / Prescribing Information. Drugs.com, Updated January 30, 2024. Indications and Usage sections 1.1 and 1.2. View Source
• [2] Leukocyte Labeling with Tc-99m-HMPAO: The Role of Leucocyte Numbers and Medication on the Labeling Efficacy and Image Quality. Mol Imaging Radionucl Ther. 2023;32(1):28-34. View Source
• [3] Pijarowska-Kruszyna J, Karczmarczyk U, Jaroń AW, Laszuk E, Radzik M, Garnuszek P, Mikołajczak R. New synthesis route of active substance d,l-HMPAO for preparation Technetium Tc99m Exametazime. Nucl Med Rev. 2017;20(2):88-94. View Source
• [4] Daniel GB, Tucker RL, Buckman T, Daniel SL. In vitro comparison of equine granulocytes labeled with ⁹⁹ᵐTc-hexamethylpropyleneamine oxime or ¹¹¹In-oxine. Am J Vet Res. 1992;53(6):871-876. View Source
• [5] The Korean Society of Nuclear Medicine. Inflammation scan using ⁹⁹ᵐTc-HMPAO: advantages over ¹¹¹In-oxine in availability, image quality, and radiation dose. View Source

Hippocampal Uptake in Alzheimer's Imaging

In patients with Alzheimer's disease, ⁹⁹ᵐTc-HMPAO and ⁹⁹ᵐTc-ECD produce significantly different regional brain uptake patterns. ⁹⁹ᵐTc-HMPAO SPET yielded significantly higher uptake ratio values than ⁹⁹ᵐTc-ECD in two clusters, most notably including the hippocampus in both hemispheres, while ⁹⁹ᵐTc-ECD gave significantly higher uptake ratios in the left occipital and parietal precuneus, and the left superior and middle temporal gyri [1]. Separately, ⁹⁹ᵐTc-HMPAO SPECT correlation sites with verbal memory were found to be more consistent than those of ⁹⁹ᵐTc-ECD with neurophysiological models of verbal memory in both normal individuals and pathological conditions [2]. The brain uptake of ⁹⁹ᵐTc-HMPAO is 2%–3% of injected dose versus 4%–7% for ⁹⁹ᵐTc-ECD, but the fraction of injected dose available for brain extraction is higher for HMPAO due to faster blood conversion kinetics [3][4].

Evidence Dimension	Regional brain uptake in Alzheimer's disease patients (hippocampal vs. cortical distribution)
Target Compound Data	⁹⁹ᵐTc-HMPAO: significantly higher uptake in hippocampus bilaterally; brain uptake 2%–3% ID
Comparator Or Baseline	⁹⁹ᵐTc-ECD: higher uptake in occipital, parietal precuneus, superior/middle temporal gyri; brain uptake 4%–7% ID
Quantified Difference	Qualitatively different regional distribution in AD; HMPAO hippocampal preference aligns with early AD pathology; brain extraction fraction higher for HMPAO despite lower absolute %ID
Conditions	SPET imaging in matched groups of Alzheimer's disease patients; arterial input measurement studies in neurological patients

Why This Matters

For dementia imaging protocols, particularly where hippocampal perfusion assessment is clinically prioritized, the regional uptake bias of HMPAO may provide diagnostic information complementary or superior to ECD, influencing tracer selection in memory clinic settings.

• [1] ⁹⁹ᵐTc-HMPAO and ⁹⁹ᵐTc-ECD perform differently in typically hypoperfused areas in Alzheimer's disease. Read by QxMD; citing original research on differential regional uptake. View Source
• [2] ⁹⁹ᵐTc-HMPAO and ⁹⁹ᵐTc-ECD brain uptake correlates of verbal memory in Alzheimer's disease. PubMed. PMID available. View Source
• [3] Comparative data table: ⁹⁹ᵐTc-HMPAO vs. ⁹⁹ᵐTc-ECD parameters. J Nucl Med. Brain uptake (% injected dose): 2%–3% vs. 4%–7%. View Source
• [4] Pupi A, et al. Quantitative comparison between ⁹⁹ᵐTc-HMPAO and ⁹⁹ᵐTc-ECD: measurement of arterial input and brain retention. Eur J Nucl Med. 1994;21(2):124-130. View Source

Diastereomeric Purity: Meso-Isomer Control

Exametazime (HMPAO) exists in two diastereomeric forms: the d,l-form (a racemic mixture of D,D- and L,L-enantiomers) and the meso-form (D,L). Critically, the meso-isomer is not retained in brain tissue and thus does not provide clinically useful information [1]. The United States Pharmacopoeia (USP 25) prescribes a biological biodistribution test in rats for quality control of isomeric purity . Modern synthesis routes can achieve d,l-HMPAO with >99% chemical purity and undetectable meso-form, with radiochemical purity of the ⁹⁹ᵐTc-d,l-HMPAO complex exceeding 95% and brain uptake in rats of 2.1 ± 0.3% ID [2]. Alternative syntheses report 99.29% purity of the d,l-HMPAO API with brain uptake exceeding 1% ID/g in Wistar rats [3]. This specification is procurement-relevant because the meso-form is pharmacologically inactive for brain imaging, and its presence directly reduces diagnostic image quality.

Evidence Dimension	Diastereomeric purity and brain uptake (d,l-HMPAO vs. meso-HMPAO)
Target Compound Data	d,l-HMPAO: >99% chemical purity, meso-form undetectable; brain uptake 2.1 ± 0.3% ID (rat); >95% lipophilic RCP
Comparator Or Baseline	meso-HMPAO: not retained in brain, no clinical utility; typical impurity level in older syntheses can reach ~15% meso
Quantified Difference	Meso-form renders the preparation clinically useless for brain imaging; >99% d,l purity required for regulatory compliance
Conditions	HPLC analysis; Ph.Eur. monograph 1925; USP monograph for Technetium Tc99m Exametazime Injection; biodistribution in Wistar rats

Why This Matters

Procurement specifications for exametazime kits or API must include isomeric purity by HPLC as a critical quality attribute; substitution with a meso-contaminated batch can result in non-diagnostic brain SPECT studies, representing both clinical risk and wasted healthcare expenditure.

• [1] Vanderghinste D, Van Eeckhoudt M, Terwinghe C, Mortelmans L, Bormans GM, Verbruggen AM, Vanbilloen HP. An efficient HPLC method for the analysis of isomeric purity of technetium-99m-exametazime and identity confirmation using LC-MS. J Pharm Biomed Anal. 2003;32(4-5):679-685. View Source
• [2] Pijarowska-Kruszyna J, Karczmarczyk U, Jaroń AW, Laszuk E, Radzik M, Garnuszek P, Mikołajczak R. New synthesis route of active substance d,l-HMPAO for preparation Technetium Tc99m Exametazime. Nucl Med Rev. 2017;20(2):88-94. View Source
• [3] Kit formulation of active pharmaceutical ingredient d,l-HMPAO as a brain perfusion diagnostic system. Prog Chem Biochem Res. 2019;2(4):234-245. API purity 99.29%, brain uptake >1% ID/g in Wistar rats. View Source

Exametazime Procurement & Application Scenarios

Presurgical Epilepsy Evaluation with Ictal SPECT

For comprehensive epilepsy surgery programs performing ictal brain perfusion SPECT, exametazime stabilized with methylene blue or cobalt chloride is the appropriate tracer selection. Its linear brain uptake–perfusion relationship up to ~200 mL/100 g/min ensures that the extreme hyperperfusion characteristic of seizure activity is captured without the saturation artifact observed with ⁹⁹ᵐTc-ECD . The stabilized formulation extends post-reconstitution usability to 4–6 hours, enabling kit preparation in advance and injection at seizure onset—a workflow that is impractical with the unstabilized 30-minute limitation .

Integrated Brain & Infection Imaging Service

Nuclear medicine departments that provide both neurologic and infectious disease imaging services can consolidate their radiopharmaceutical inventory by procuring exametazime as a single kit for dual indications. The same Ceretec kit can be used for cerebral perfusion SPECT in stroke and dementia patients and for ⁹⁹ᵐTc-HMPAO-labeled leukocyte scintigraphy in suspected intra-abdominal infection, inflammatory bowel disease, osteoarticular prosthetic infection, and neurosurgical infection . This procurement strategy reduces the number of distinct kit SKUs requiring radiation safety and quality control protocols and can simplify vendor qualification and contracting .

Dementia Imaging with Hippocampal Focus

For memory clinics and dementia assessment centers where hippocampal perfusion is a primary diagnostic endpoint, exametazime offers superior hippocampal uptake compared with ⁹⁹ᵐTc-ECD. In Alzheimer's disease, ⁹⁹ᵐTc-HMPAO demonstrates significantly higher uptake ratio values in the hippocampus bilaterally, and its perfusion correlates with verbal memory are more consistent with neurophysiological models . This regional distribution advantage should be factored into tracer selection decisions when hippocampal assessment is deemed clinically essential for differential diagnosis .

Tin-Enhanced Multidose Cost Optimization

Radiopharmacies seeking to minimize per-patient radiopharmaceutical costs should evaluate the tin-enhanced multidose exametazime protocol. Using stannous-enhanced exametazime aliquots with gentisic acid and ethanol stabilization, radiochemical purity is maintained at over 80% (range 88–99%) for up to 7 hours . The tin enhancement method is suitable for routine cerebral perfusion scintigraphy because up to 20 patient doses can be obtained from a single vial over a period of time, significantly reducing the cost per patient compared with single-use unstabilized preparation . This approach makes exametazime economically competitive with inherently stable ⁹⁹ᵐTc-ECD while preserving HMPAO's unique dual-indication capability .